Cas no 2172582-09-9 (4-1-(hydroxymethyl)cyclopropylthian-4-ol)

• Product Name: 4-1-(hydroxymethyl)cyclopropylthian-4-ol
• CAS No: 2172582-09-9
• MF: C₉H₁₆O₂S
• MW: 188.287141799927
• CID: 6249701
• PubChem ID: 165872325
• Update Time: 2025-07-08

4-1-(hydroxymethyl)cyclopropylthian-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)cyclopropylthian-4-ol
• 4-[1-(hydroxymethyl)cyclopropyl]thian-4-ol
• EN300-1630822
• 2172582-09-9

• Inchi： 1S/C9H16O2S/c10-7-8(1-2-8)9(11)3-5-12-6-4-9/h10-11H,1-7H2
• InChI Key： JMAPTWIPKKONKY-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)(C1(CO)CC1)O

Computed Properties

• Exact Mass: 188.08710092g/mol
• Monoisotopic Mass: 188.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-1-(hydroxymethyl)cyclopropylthian-4-ol

4-1-(Hydroxymethyl)cyclopropylthian-4-ol: A Comprehensive Overview

The compound with CAS No 2172582-09-9, commonly referred to as 4-1-(hydroxymethyl)cyclopropylthian-4-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclopropane ring and a thiol group, making it a versatile building block for various chemical reactions. Recent studies have highlighted its potential applications in drug discovery and material science, underscoring its importance in contemporary research.

The cyclopropylthian moiety in 4-1-(hydroxymethyl)cyclopropylthian-4-ol is particularly intriguing due to its strained ring system. This strain introduces interesting reactivity and stability properties, which have been extensively studied in recent years. Researchers have found that the compound exhibits unique electronic properties, making it a promising candidate for use in advanced materials such as semiconductors and sensors. Additionally, the hydroxymethyl group attached to the cyclopropane ring adds further functional versatility, enabling the molecule to participate in a wide range of chemical transformations.

Recent advancements in synthetic chemistry have allowed for more efficient methods of producing 4-1-(hydroxymethyl)cyclopropylthian-4-ol. Traditionally, the synthesis involved multi-step processes with low yields, but modern techniques such as catalytic asymmetric synthesis and microwave-assisted reactions have significantly improved the production efficiency. These innovations not only make the compound more accessible for research purposes but also pave the way for its industrial applications.

In terms of biological activity, 4-1-(hydroxymethyl)cyclopropylthian-4-ol has shown promising results in preliminary studies. It has demonstrated potential as an antioxidant and anti-inflammatory agent, which could be beneficial in treating various diseases such as neurodegenerative disorders and cardiovascular diseases. Furthermore, its ability to interact with specific proteins and enzymes suggests that it could serve as a lead compound for drug development.

The structural uniqueness of 4-1-(hydroxymethyl)cyclopropylthian-4-ol also makes it an excellent candidate for studying molecular recognition and self-assembling systems. Recent research has explored its ability to form supramolecular structures, which could be utilized in the design of new materials with tailored properties. These findings highlight the compound's potential beyond traditional chemical applications.

In conclusion, 4-1-(hydroxymethyl)cyclopropylthian-4 ol (CAS No 2172582 09 9) is a multifaceted compound with a wealth of opportunities for further exploration. Its unique structure, reactivity, and functional versatility make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the advancement of science and technology.